Cas no 38712-57-1 (3-(3-nitrophenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-nitrophenyl)-2-oxopropanoic acid
• CAS No: 38712-57-1
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 1490870
• PubChem ID: 15716407
• Update Time: 2025-04-21

3-(3-nitrophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-nitro-a-oxo-
• 3-(3-nitrophenyl)-2-oxopropanoic acid
• 38712-57-1
• EN300-1851723
• AKOS000142741
• SCHEMBL1694325
• 3-Nitro-I+/--oxobenzenepropanoic acid
• DTXSID201298147
• SY338839
• MFCD01138527

• Inchi： 1S/C9H7NO5/c11-8(9(12)13)5-6-2-1-3-7(4-6)10(14)15/h1-4H,5H2,(H,12,13)
• InChI Key： JTJJIPVJAFWSBS-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.03242232g/mol
• Monoisotopic Mass: 209.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives